4-((3-((3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((3-((3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)benzonitrile is a useful research compound. Its molecular formula is C19H18N6O3S and its molecular weight is 410.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Spectral Analysis
Synthesis of compounds with structures related to 4-((3-((3-(Pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)sulfonyl)benzonitrile involves complex chemical reactions. For instance, derivatives of 1,3,4-oxadiazole, which are known for their biological activities, have been synthesized through multi-step reactions involving benzenesulfonyl chloride, ethyl isonipecotate, and various N-aralkyl/aryl substituted 2-bromoacetamides. These derivatives were found to have moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016), (Aziz‐ur‐Rehman et al., 2017).
Structural and Biological Evaluation
These compounds have also been evaluated for their structural aspects and biological activities. For instance, a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides were synthesized and screened for their biological activities. The structures of these compounds were elucidated using modern spectroscopic techniques, and they were screened against butyrylcholinesterase enzyme and subjected to molecular docking studies to understand their binding affinity with biochemical targets (Khalid et al., 2016).
Pharma Market Insights
The compound of interest falls into a category that has been reflected in the pharmaceutical market through patents, with derivatives being utilized as selective receptor agonists for specific treatments. For instance, certain derivatives are used as alpha-subtype selective 5-HT-1D receptor agonists for migraine treatment, indicating the pharmaceutical significance and application potential of these compounds (Habernickel, 2001).
Advanced Synthesis Techniques
Advanced synthesis techniques have been developed for compounds containing 1,2,4-oxadiazole, showcasing their potential in various therapeutic areas. For example, a stereospecific scale-up synthesis was presented for an isoxazole-containing S1P1 receptor agonist, highlighting the importance of these compounds in medicinal chemistry and pharmaceutical development (Hou et al., 2017).
Properties
IUPAC Name |
4-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]sulfonylbenzonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N6O3S/c20-11-14-3-5-16(6-4-14)29(26,27)25-9-1-2-15(13-25)10-18-23-19(24-28-18)17-12-21-7-8-22-17/h3-8,12,15H,1-2,9-10,13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBZWEOUWMJSAGL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C#N)CC3=NC(=NO3)C4=NC=CN=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N6O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.